Cas no 898478-04-1 (1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate)

1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ILHKCJNXOXZSCZ-UHFFFAOYSA-N
- 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
-
- Inchi: 1S/C23H20FNO3/c1-14(22(26)15-10-12-16(24)13-11-15)28-23(27)21-17-6-2-4-8-19(17)25-20-9-5-3-7-18(20)21/h2,4,6,8,10-14H,3,5,7,9H2,1H3
- InChI Key: ILHKCJNXOXZSCZ-UHFFFAOYSA-N
- SMILES: C1C2=C(N=C3C(=C2C(OC(C)C(C2=CC=C(F)C=C2)=O)=O)C=CC=C3)CCC1
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3127-0059-10mg |
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate |
898478-04-1 | 90%+ | 10mg |
$79.0 | 2023-07-05 | |
Life Chemicals | F3127-0059-20mg |
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate |
898478-04-1 | 90%+ | 20mg |
$99.0 | 2023-07-05 | |
Life Chemicals | F3127-0059-2μmol |
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate |
898478-04-1 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
Life Chemicals | F3127-0059-15mg |
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate |
898478-04-1 | 90%+ | 15mg |
$89.0 | 2023-07-05 | |
Life Chemicals | F3127-0059-20μmol |
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate |
898478-04-1 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
Life Chemicals | F3127-0059-5mg |
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate |
898478-04-1 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
Life Chemicals | F3127-0059-10μmol |
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate |
898478-04-1 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
Life Chemicals | F3127-0059-2mg |
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate |
898478-04-1 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
Life Chemicals | F3127-0059-25mg |
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate |
898478-04-1 | 90%+ | 25mg |
$109.0 | 2023-07-05 | |
Life Chemicals | F3127-0059-40mg |
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate |
898478-04-1 | 90%+ | 40mg |
$140.0 | 2023-07-05 |
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate Related Literature
-
Soichiro Tsuda Soft Matter, 2014,10, 6038-6046
-
2. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
-
Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
-
Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
-
Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
Additional information on 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate
Recent Advances in the Study of 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate (CAS: 898478-04-1)
1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate (CAS: 898478-04-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the context of neurodegenerative diseases and cancer. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.
The compound belongs to the class of tetrahydroacridine derivatives, which are known for their cholinesterase inhibitory activity. This property makes it a promising candidate for the treatment of Alzheimer's disease (AD), where cholinesterase inhibitors are commonly used to mitigate cognitive decline. Recent in vitro and in vivo studies have demonstrated that 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate exhibits potent inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), with IC50 values comparable to or better than existing drugs like donepezil.
In addition to its cholinesterase inhibitory activity, the compound has shown promise as an anti-cancer agent. Preliminary studies indicate that it induces apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of intrinsic apoptotic pathways. The presence of the fluorophenyl group is believed to enhance its bioavailability and target specificity, making it a viable candidate for further drug development.
The synthesis and optimization of 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular attention to the stereochemistry of the compound. Computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that underlie its pharmacological effects, guiding the design of next-generation derivatives.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed in future studies. However, the current body of research underscores the potential of 1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate as a multifaceted therapeutic agent, warranting further investigation.
898478-04-1 (1-(4-fluorophenyl)-1-oxopropan-2-yl 1,2,3,4-tetrahydroacridine-9-carboxylate) Related Products
- 1805936-47-3(Ethyl 4-bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxylate)
- 389811-66-9({[2-Methyl-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate)
- 2680883-49-0(4-{[(Benzyloxy)carbonyl](ethyl)amino}-3-nitrobenzoic acid)
- 946234-91-9(ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate)
- 22244-57-1(3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl-)
- 2227815-86-1(rac-(1R,2S)-2-(2-bromo-6-methoxyphenyl)cyclopropan-1-amine)
- 2138027-48-0(3-(4-amino-2H-1,2,3-triazol-2-yl)-1lambda6-thiolane-1,1-dione)
- 76322-78-6(1-(methoxymethyl)-1H-Pyrrole)
- 2034419-87-7(2-(1H-1,3-benzodiazol-1-yl)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide)
- 332161-42-9(2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)



